![molecular formula C8H8N2O2S B6254462 2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid CAS No. 1017273-61-8](/img/no-structure.png)
2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid
Overview
Description
“2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid” is a chemical compound with the Inchi Code 1S/C8H8N2O2S . It is a derivative of imidazo[2,1-b][1,3]thiazole .
Synthesis Analysis
The synthesis of imidazo[2,1-b][1,3]thiazole derivatives has been reported in several studies . The detailed procedure for the synthesis is usually presented in the supplementary materials of these studies .Molecular Structure Analysis
The molecular structure of “2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid” can be represented by the Inchi Code 1S/C8H8N2O2S . It has been characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis .Chemical Reactions Analysis
The chemical reactions involving “2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid” have been studied . For instance, the cyclization of compound 1 with ethyl 2-chloro-3-oxobutanoate (2) in 1,4-dioxane under reflux condition produced the ethyl 2-methylbenzo-[d]-imidazo-[2,1-b]-thiazole-3-carboxylate (3) .Physical And Chemical Properties Analysis
The physical and chemical properties of “2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid” include its molecular weight of 196.23 and its purity, which is typically around 95% .Mechanism of Action
The mechanism of action of imidazo[2,1-b][1,3]thiazole derivatives has been investigated, particularly in the context of antimycobacterial agents . Molecular docking and dynamics studies have been carried out to understand the putative binding pattern, as well as the stability of the protein–ligand complex .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid involves the condensation of 2,5-dimethylthiosemicarbazide with 2-bromoacetic acid, followed by cyclization and oxidation steps.", "Starting Materials": [ "2,5-dimethylthiosemicarbazide", "2-bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sulfuric acid", "Sodium nitrate", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2,5-dimethylthiosemicarbazide in ethanol and add 2-bromoacetic acid. Heat the mixture under reflux for several hours.", "Step 2: Cool the mixture and add sodium hydroxide to adjust the pH to basic. Extract the product with ethyl acetate.", "Step 3: Cyclize the product by dissolving it in ethanol and adding hydrochloric acid. Heat the mixture under reflux for several hours.", "Step 4: Cool the mixture and add sodium nitrite. Stir the mixture for several hours.", "Step 5: Add sulfuric acid to the mixture and stir for several hours. Extract the product with ethyl acetate.", "Step 6: Wash the organic layer with sodium bicarbonate and water. Dry the product with anhydrous sodium sulfate.", "Step 7: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
1017273-61-8 |
Product Name |
2,5-dimethylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid |
Molecular Formula |
C8H8N2O2S |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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